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Compound of Interest

2-(3-chlorophenoxy)-N-
Compound Name:

methylethanamine
CAS No.: 102308-82-7

Cat. No.: B011818

Get Quote

Executive Summary & Core Directive

Immediate Action: All waste streams containing 2-(3-chlorophenoxy)-N-methylethanamine
must be classified as HALOGENATED ORGANIC WASTE.

Under no circumstances should this compound be disposed of down the drain or mixed with
non-halogenated solvents (e.g., acetone, methanol) unless the entire container is re-classified
as halogenated. The presence of the chlorine atom on the aromatic ring mandates high-
temperature incineration with acid gas scrubbing, a requirement distinct from standard organic
waste.

Chemical Profile & Hazard Analysis

To ensure safety, we must understand the "Why" behind the protocol. This compound presents
a dual-hazard profile based on its functional groups:

e Secondary Amine (N-methylethanamine moiety):
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o Reactivity: Basic. Reacts exothermically with strong acids, acid chlorides, and anhydrides.
o Toxicity: Potential skin/eye irritant (Corrosive/lIrritant).[1]
e Chlorinated Aromatic Ether (3-chlorophenoxy moiety):

o Environmental Fate: Halogenated aromatics are often persistent in the environment and
toxic to aquatic life.

o Disposal Implication: The chlorine atom is the "limiting reagent" for disposal. It triggers the
requirement for segregation into halogenated waste streams to prevent the formation of
dioxins/furans during improper incineration.

Property Datal/Status Operational Impact
Unique Identifier for Waste
CAS Number 102308-82-7 ,
Manifests
_ _ _ _ Determines handling (scoop
Physical State Solid (typically) or Oil )
VS. pipette)
o o ] ] DO NOT MIX with acids in
Acidity/Basicity Basic (Amine)
waste carboys
) MANDATORY: Segregate to
Halogen Content Yes (Chlorine)
Halogenated Stream
) o ] ) Zero tolerance for drain
Aquatic Toxicity High (Predicted)

disposal

Waste Segregation Decision Logic

The following decision tree illustrates the critical logic flow for classifying this waste. Note the
"Hard Stop" at the Halogenated classification.
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Waste Generation:

2-(3-chlorophenoxy)-N-methylethanamine

Determine Physical State

Liquid / Solution

Solid / Powder

Is it dissolved in

Pure Substance
a solvent?

Regardless of solvent type

CRITICAL DECISION:
Segregate as HALOGENATED

Pack in Solid Waste Pour into Halogenated
(Lab Pack) Solvent Carboy

Click to download full resolution via product page

Figure 1: Waste segregation logic tree. The presence of the chlorine atom forces the material
into the Halogenated stream regardless of the solvent used.

Detailed Disposal Procedures
Protocol A: Solid Waste (Pure Substance)

Best for: Expired reagents, synthesis byproducts, or contaminated solids.
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o Containment: Keep the substance in its original container if possible. If the container is
compromised, transfer to a clear, sealable glass or HDPE jar.

» Labeling: Affix a hazardous waste tag.
o Constituents: Write "2-(3-chlorophenoxy)-N-methylethanamine".[2]
o Hazard Checkboxes: Check "Toxic" and "Irritant".

o Secondary Containment: Place the container into a larger "Lab Pack" drum designated for
solid toxic organics.

e Avoid Solubilization: Do not dissolve the solid in solvent just to pour it into a liquid carboy.
This unnecessarily increases waste volume and cost.

Protocol B: Liquid Waste (Reaction Mixtures/Solutions)

Best for: HPLC waste, mother liquors, or cleaning solvents.

Compatibility Check: Ensure the receiving carboy does NOT contain strong acids (e.g.,
Sulfuric, Nitric) or oxidizers (e.g., Hydrogen Peroxide).

o Risk:[1][3][4][5][6] Mixing amines with acids generates heat. Mixing with oxidizers can
cause fire.

Selection of Carboy: Use the container marked "HALOGENATED WASTE".[7]

o Note: Even if the compound is dissolved in 99% Methanol (non-halogenated), the 1%
solute renders the entire mixture Halogenated waste by regulatory definition.

Transfer: Funnel liquid into the carboy within a fume hood.

Log Entry: Immediately record the volume and constituent name on the carboy's log sheet.

Protocol C: Empty Containers[9]

o Triple Rinse: Rinse the empty bottle three times with a compatible solvent (e.g., ethanol or
dichloromethane).
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» Rinsate Disposal: Pour the rinsate into the HALOGENATED WASTE carboy.
o Defacing: Cross out the original label and mark "Empty."

» Disposal: Discard the glass/plastic bottle in standard lab trash (glass disposal box), provided
no visible residue remains.

Spill Contingency & Emergency Response

Scientific Rationale: Because this compound is an amine, it can cause chemical burns.
Because it is halogenated, it poses long-term aquatic risks. Do not wash spills down the drain.

1. Alert & Evacuate 2. Don PPE 3. Containment 4. Absorption 5. Disposal
(If aerosolized) (Nitrile Gloves, Goggles) (Dyke with absorbent) (Vermiculite/Sand) (Seal in Bag -> HazWaste)

Click to download full resolution via product page
Figure 2: Emergency spill response workflow.
Step-by-Step Cleanup:
 Isolate: Demarcate the area.

e PPE: Wear double nitrile gloves (standard 4 mil nitrile offers good protection against short-
term amine contact), safety goggles, and a lab coat.

e Dry Clean: If solid, scoop gently to avoid dust generation.
o Wet Clean: If liquid, cover with Vermiculite or Dry Sand.

o Note: Do not use standard paper towels for large spills of amines, as they can degrade or
react. Use inert absorbents.

o Decontamination: Wipe the surface with a dilute ethanoic acid (vinegar) or citric acid solution
to neutralize trace amine residues, then wash with soap and water. Collect all wipes as
hazardous waste.
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Regulatory & Compliance Reference

Regulatory Body Code/Standard Relevance

Defines "Halogenated
EPA (RCRA) 40 CFR 261.31 (F-List) Solvents" and mixtures

containing them.

If the pH of the waste is >12.5,

EPA (RCRA) Characteristic D002 . )

it is Corrosive.

Likely shipping name: Toxic

solids, organic, n.o.s. (2-(3-
DOT UN 2811

chlorophenoxy)-N-

methylethanamine).

Skin Irritation, Eye Damage,
GHS H315, H318, H411 ) T

Toxic to Aquatic Life.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2.102308-82-7 | 2-(3-Chlorophenoxy)-N-methylethanamine - AiFChem [aifchem.com]
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» To cite this document: BenchChem. [Operational Guide: Disposal & Handling of 2-(3-
chlorophenoxy)-N-methylethanamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b011818/docs#operational-guide-disposal-handling-of-
2-3-chlorophenoxy-n-methylethanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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